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Mass Spectra Comparison at a Glance

The table below summarizes the key mass spectral differences that allow researchers to distinguish between

these structural isomers.

Compound
Molecular
Formula

Molecular
Weight
(M+.)

Base
Peak
(m/z)

Major
Fragmentation
(m/z)

Primary
Fragmentation
Mechanism

1-Methoxybutane
[1]

C₅H₁₂O 88 45 45, 29, 27 Loss of a propyl
radical (C₃H₇•) via α-

cleavage [1].

2-Methoxy-2-
methylpropane
[1]

C₅H₁₂O 88 73 73, 57 Loss of a methyl

radical (CH₃•) via α-
cleavage [1].
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The different structures of these isomers lead to distinct and predictable fragmentation pathways in mass

spectrometry.

1-Methoxybutane (CH₃-CH₂-CH₂-CH₂-O-CH₃): As a straight-chain ether, the dominant

fragmentation occurs through α-cleavage next to the oxygen atom. The most favorable cleavage is the

loss of a propyl radical (C₃H₇•, mass 43) from the butyl chain. This results in a stable oxocarbenium

ion, CH₂=O⁺-CH₃, which appears at m/z 45 and is the base peak [1]. Other common fragments

include ions from the loss of an ethyl group (m/z 59) and smaller hydrocarbon fragments.

2-Methoxy-2-methylpropane ((CH₃)₃C-O-CH₃): This highly branched ether, also known as MTBE,

fragments differently. The most stable fragment is formed by the loss of a methyl radical (CH₃•, mass

15) from one of the three equivalent methyl groups on the tertiary carbon. This results in a tertiary

carbocation, (CH₃)₂C⁺-O-CH₃, at m/z 73, which is the base peak [1].

The following diagram illustrates the primary fragmentation pathways for each compound:

Molecular Ion (C5H12O•+)
m/z 88

1-Methoxybutane
Key Fragment

m/z 45 (Base Peak)

 Pathway 1

2-Methoxy-2-methylpropane
Key Fragment

m/z 73 (Base Peak)

 Pathway 2

Fragmentation Mechanism:
α-cleavage, loss of C3H7• (Propyl radical)

Fragmentation Mechanism:
α-cleavage, loss of CH3• (Methyl radical)

Click to download full resolution via product page

General Principles of Mass Spectrometry for Ethers

For researchers interpreting spectra, the following principles are helpful:
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Ionization Potential: Lone pairs on oxygen atoms make ethers relatively easy to ionize in a mass

spectrometer, forming molecular ions (M+•) [2].
Fragmentation Stability: Fragmentation tends to proceed in pathways that generate the most stable

carbocations. Tertiary carbocations are more stable than secondary or primary ones, influencing the
dominant fragments [2].

Common Fragments: For ethers, look for peaks resulting from α-cleavage (cleavage next to the
oxygen) and common alkyl losses like M-15 (loss of CH₃) and M-29 (loss of C₂H₅) [2].

Experimental Protocol Considerations

While detailed step-by-step protocols are not provided in the search results, the general experimental

approach for such an analysis would involve:

Sample Introduction: The pure liquid ether sample is vaporized and introduced into the mass

spectrometer.
Ionization: Molecules are ionized by electron ionization (EI) at 70 eV, a standard method that

produces molecular ions and promotes reproducible fragmentation [3].
Mass Analysis: The resulting positively charged ions are separated based on their mass-to-charge

ratio (m/z), typically using a quadrupole or magnetic sector mass analyzer.
Data Interpretation: The spectrum is interpreted by identifying the molecular ion and key fragment

ions. The critical step is comparing the observed base peak and major fragments against known
standards or predictive rules to identify the isomer.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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methoxybutane-vs-2-methoxybutane-mass-spectra-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/b8537833#1-methoxybutane-vs-2-methoxybutane-mass-spectra-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s8537833?utm_src=pdf-bulk
https://www.smolecule.com/products/s8537833?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

